Cas no 855278-36-3 (2-(2-methylpropyl)phenylmethanamine)

• Product Name: 2-(2-methylpropyl)phenylmethanamine
• CAS No: 855278-36-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD12154062
• CID: 717373
• PubChem ID: 20067822
• Update Time: 2023-11-22

2-(2-methylpropyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2-methyl-a-propyl-
• (2-isobutylphenyl)methanamine
• Benzylamine, o-methyl--alpha--propyl- (5CI)
• (S)-1-(o-Tolyl)butan-1-amine
• AK683690
• 1-(2-Methylphenyl)butan-1-amine
• 2-(2-methylpropyl)phenylmethanamine

• MDL： MFCD12154062
• Inchi： 1S/C11H17N/c1-3-6-11(12)10-8-5-4-7-9(10)2/h4-5,7-8,11H,3,6,12H2,1-2H3
• InChI Key： CXIYSBUAZIOUNW-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1C)CCC

Computed Properties

• Exact Mass: 163.136
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 248.0±9.0 °C at 760 mmHg
• Flash Point: 108.8±6.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-methylpropyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes